Cas no 13039-46-8 (Inosine,2'-O-methyl-6-thio- (9CI))

Inosine,2'-O-methyl-6-thio- (9CI) structure
13039-46-8 structure
Product Name:Inosine,2'-O-methyl-6-thio- (9CI)
CAS No:13039-46-8
MF:C11H14N4O4S
MW:298.318260669708
CID:237436
PubChem ID:4257533
Update Time:2025-04-19

Inosine,2'-O-methyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,2'-O-methyl-6-thio- (9CI)
    • 9-[4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-3H-purine-6-thione
    • AC1N6BVY
    • NSC105018
    • O2'-methyl-6-thio-inosine
    • DTXSID70401308
    • 13039-46-8
    • NSC-105018
    • Inchi: 1S/C11H14N4O4S/c1-18-8-7(17)5(2-16)19-11(8)15-4-14-6-9(15)12-3-13-10(6)20/h3-5,7-8,11,16-17H,2H2,1H3,(H,12,13,20)
    • InChI Key: SOROVCDOYSTJKB-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(CO)O1)O)OC

Computed Properties

  • Exact Mass: 298.07372
  • Monoisotopic Mass: 298.07357611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 101.13
  • LogP: -0.24550
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